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Ternatins are polyacylated derivatives of delphinidin 3,3',5'-triglucoside [1]. A series of 15 ternatins (A1-
A3, B1-B4, C1-C5, and D1-D3) have been identified, with their biosynthesis involving specific enzymatic

steps. The table below summarizes the core characteristics:

Feature Description

Core Anthocyanidin Delphinidin [1]

Basic Structure Delphinidin 3,3',5'-triglucoside [1]

Key Modification Polyacylation (esterification of sugar moieties with aromatic/acyl acids) [1]
Major Types Ternatins A1-A3, B1-B4, C1-C5, D1-D3 [1]

Key Biosynthetic UDP-glucose:anthocyanidin 3-O-glucosyltransferase (Ct3GT-A); catalyzes
Enzyme first glucosylation step [2]

The acylation of their sugar moieties is crucial for their exceptional stability, as it protects the anthocyanin
core from nucleophilic attack by water and facilitates intramolecular and intermolecular co-pigmentation,
leading to a more intense and stable blue color across a wider pH range compared to non-acylated

anthocyanins [1].

Bioactivity and Therapeutic Potential
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Research has revealed that "ternatin" also refers to a family of cytotoxic cyclic peptides that are chemically
distinct from the anthocyanins but are significant for their potent bioactivity. These peptides target the

protein synthesis machinery.

Activity Reported Effect Mechanistic Insight
Anti- Inhibits fat accumulation in Downregulates key adipogenic transcription factors
adipogenic 3T3-L1 preadipocytes [3] (PPAR-y, C/EBP-a, SREBP-1c); suppresses

lipogenesis, enhances lipolysis & fatty acid oxidation

[3]

Anticancer / Kills cancer cells; synthetic Inhibits cellular protein synthesis by targeting eEF1A
Cytotoxic variants have up to 500-fold  ternary complex (eEF1A-GTP-aminoacyl-tRNA) [4]
greater potency [4]

Antiviral Reduces infectivity of Inhibition of the human translation elongation
SARS-CoV-2 [5] mechanism [5]

The mechanism by which these cyclic peptide ternatins inhibit translation is by binding to the
eEF1A-GTP-aminoacyl-tRNA ternary complex. They bind to a common site on eEF1A, trapping it in an
intermediate state during the aminoacyl-tRNA delivery process to the ribosome. This prevents the release of
eEF1A and the full accommodation of the tRNA into the ribosome's A-site, thereby stalling translation

elongation [5] [4]. The following diagram illustrates this mechanism:
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> Ternatin binds to the eEF1A ternary complex, preventing its release and blocking tRNA accommodation

on the ribosome.

Extraction and Analytical Methods

For the anthocyanin ternatins from Clitoria ternatea, efficient extraction and analysis are key to utilization.

Extraction Protocols

e Hot Water Extraction (HWE): A simple, effective, food-safe method. Soak dried or fresh petals in hot
water. Yields high total monomeric anthocyanin content but may have a higher polymeric color
percentage, indicating some pigment degradation [1] [6].

e Microwave-Assisted Extraction (MAE): A more efficient and rapid green technique. Typically
involves irradiating plant material in a suitable solvent (e.g., water) for short periods. Superior to HWE
in terms of higher recovery, better antioxidant activity, and more intense blue color values [6].

Analytical and Identification Techniques

e LC-MSIMS (Liquid Chromatography-Tandem Mass Spectrometry): Essential for separating,
detecting, and identifying individual ternatin compounds based on their mass and fragmentation
patterns [6].

¢ X-ray Crystallography: Used to determine the three-dimensional atomic structure of biosynthetic
enzymes, such as UDP-glucose:anthocyanidin 3-O-glucosyltransferase (Ct3GT-A), providing insights
into the structure-function relationship [2].

e smFRET (single-molecule Fluorescence Resonance Energy Transfer): A powerful technique
used to study real-time dynamics of molecular processes. It has been employed to elucidate how
inhibitors like ternatin-4 affect the conformational changes of the eEF1A ternary complex on the
ribosome during translation [5].

Stability and Antioxidant Data

The anthocyanin ternatins' utility as a colorant is linked to their physical properties.
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Property Characteristics /| Performance

pH Stability Intense blue color in acidic pH (3.2 to 5.2); red at pH <3.2; green at alkaline pH [1]
Thermal Good stability under heat [1]

Stability

Storage Stability

Photostability

Antioxidant
Activity

Good stability during storage [1]

Less stable under light exposure [1]

Demonstrates significant in vitro and cellular antioxidant activity via Hydrogen
Atom Transfer (HAT) and Single Electron Transfer (SET) mechanisms [1]

Research Applications and Prospects

The diverse properties of ternatins open up several avenues for application:

¢ Natural Blue Colorant: Ternatins from butterfly pea flower are a promising, stable, natural blue
colorant for food and beverage products in acidic and neutral conditions, serving as an alternative to
spirulina (phycocyanin) and genipin-derived pigments [1].

¢ Functional Foods/Nutraceuticals: Incorporation of ternatin extracts can enhance the antioxidant
and antimicrobial properties of food [1].

o Therapeutic Leads: The cyclic peptide ternatins, with their potent mechanism of eEF1A inhibition,
represent a compelling starting point for developing new anticancer and antiviral therapeutics [5]
[4]. Future work focuses on why some cancers are hypersensitive to these inhibitors [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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